Cas no 1031595-03-5 (3-(2-fluorophenyl)-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one)

• Product Name: 3-(2-fluorophenyl)-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one
• CAS No: 1031595-03-5
• MF: C₂₆H₂₁FN₆O₂
• MW: 468.482348203659
• CID: 5383389
• Update Time: 2025-11-01

3-(2-fluorophenyl)-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• VKLUNUQVIKRJQN-UHFFFAOYSA-N
• 3-(2-fluorophenyl)-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one

• Inchi： 1S/C26H21FN6O2/c27-21-9-5-4-8-19(21)23-24-28-25(34)20-11-10-17(16-22(20)33(24)30-29-23)26(35)32-14-12-31(13-15-32)18-6-2-1-3-7-18/h1-11,16H,12-15H2,(H,28,34)
• InChI Key： VKLUNUQVIKRJQN-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC=C3F)=C1NC(=O)C1=C2C=C(C(N2CCN(C3=CC=CC=C3)CC2)=O)C=C1

Additional information on 3-(2-fluorophenyl)-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one

3-(2-Fluorophenyl)-8-(4-Phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one (CAS No. 1031595-03-5): A Comprehensive Overview

3-(2-Fluorophenyl)-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one (CAS No. 1031595-03-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoloquinazolines and is characterized by its unique structural features, including a triazolo ring fused to a quinazoline core, a fluorinated phenyl group, and a phenylpiperazine moiety. These structural elements contribute to its pharmacological properties and make it an interesting candidate for further research and development.

The synthesis of 3-(2-fluorophenyl)-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one typically involves multistep reactions that require precise control over reaction conditions to achieve the desired product with high purity and yield. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for transitioning this compound from the laboratory to clinical settings.

In terms of its biological activity, 3-(2-fluorophenyl)-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one has been shown to exhibit potent inhibitory effects on various enzymes and receptors. One of the most notable targets is the serotonin transporter (SERT), which plays a critical role in the regulation of serotonin levels in the brain. By modulating SERT activity, this compound has the potential to address a range of neuropsychiatric disorders, including depression and anxiety.

Preclinical studies have demonstrated that 3-(2-fluorophenyl)-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one exhibits favorable pharmacokinetic properties. It has good oral bioavailability and a favorable half-life, which are essential for ensuring sustained therapeutic effects. Additionally, it has shown low toxicity in animal models, suggesting a favorable safety profile for further clinical evaluation.

The therapeutic potential of 3-(2-fluorophenyl)-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one extends beyond neuropsychiatric disorders. Recent research has explored its activity against various cancer cell lines. Studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This dual mechanism of action—modulating neurotransmitter levels and inducing apoptosis—makes it a promising candidate for combination therapy approaches.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-fluorophenyl)-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one in human subjects. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating depression and anxiety disorders. Ongoing phase II trials aim to further validate these findings and explore its potential in other therapeutic areas.

The future of 3-(2-fluorophenyl)-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one looks promising as researchers continue to uncover new applications and optimize its formulation for clinical use. Advances in drug delivery systems may further enhance its therapeutic index by improving target specificity and reducing side effects. Additionally, ongoing research into structure-activity relationships (SAR) will provide valuable insights into how subtle modifications to the molecular structure can enhance its pharmacological properties.

In conclusion, 3-(2-fluorophenyl)-8-(4-phenylpiperazine-1-carbonyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-5-one (CAS No. 1031595-03-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a compelling candidate for further development as a novel therapeutic agent. As research progresses and more data become available from clinical trials, this compound has the potential to make a meaningful impact on patient care across multiple therapeutic areas.